Cas no 61892-79-3 (1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-)

• Product Name: 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-
• CAS No: 61892-79-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 463626
• PubChem ID: 71391392
• Update Time: 2025-04-19

1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-
• 1,2,6,7-tetrahydropyrazolo[1,2-a]pyrazole-3,5-dione
• Tetrahydro-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
• 61892-79-3
• DTXSID30813261

• Inchi： 1S/C6H8N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H2
• InChI Key： MIKQGVZYIUNHMZ-UHFFFAOYSA-N
• SMILES： O=C1CCN2CCC(N21)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• PSA: 40.62